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Compound of Interest

Compound Name: Pd hydroxide

Cat. No.: B8564616

An In-depth Technical Guide to Palladium(ll) Hydroxide

Palladium(ll) hydroxide, with the chemical formula Pd(OH)z, is a key inorganic compound
widely utilized in chemical synthesis and materials science.[1] It is perhaps best known in its
form as Pearlman's catalyst, where it is supported on carbon (20% Pd(OH)z on carbon), often
containing adsorbed water.[2][3][4] This guide provides a comprehensive overview of its
chemical formula, molecular weight, properties, synthesis, and critical applications for
researchers, scientists, and professionals in drug development.

Core Properties and Data

Palladium(ll) hydroxide is a crucial precursor for generating highly active palladium(0)
nanoparticles in situ, which are essential for various catalytic transformations.[1] Its physical
and chemical properties are summarized below.
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Property Data Citations
Chemical Formula H202Pd or Pd(OH)2 21151161171
Molecular Weight 140.43 g/mol [2][5][8]
CAS Number 12135-22-7 [2][5]1[6]
Appearance Brown or black powder [21151[7]
Synonyms Palladium dihydroxide, CIEIE]6]

Pearlman's Catalyst

Water Solubility Insoluble [61[7]

Density 3.44 g/cm3 (at 20°C) [7]
Room temperature, under inert

Storage [51[7]

atmosphere

Catalytic Role and Mechanism

Palladium(ll) hydroxide serves primarily as a precatalyst. In a typical catalytic cycle, the Pd(ll)

species is reduced to the active Pd(0) catalyst, which then facilitates the desired chemical

transformation, such as cross-coupling reactions or hydrogenations. The diagram below

illustrates this fundamental relationship.
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Activation of Pd(Il) Precatalyst to Pd(0) for Catalysis.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b8564616?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8564616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Key Applications in Research and Development

Pd(OH): is a versatile catalyst precursor with numerous applications:

Hydrogenation and Hydrogenolysis: It is highly effective for hydrogenation reactions,
including the reduction of alkenes, alkynes, and nitro groups.[1] It is particularly valued as a
non-pyrophoric catalyst for the hydrogenolysis (cleavage) of benzyl-nitrogen and benzyl-
oxygen bonds, a critical step in deprotection strategies for peptide and glycopeptide
synthesis.[2][7]

Cross-Coupling Reactions: As a precursor to Pd(0), it is used in foundational carbon-carbon
bond-forming reactions like the Suzuki-Miyaura coupling.[9]

Electrochemistry: The high conductivity and stability of palladium hydroxide make it suitable
for developing electrodes for fuel cells and sensors, where it enhances performance and
efficiency.[5]

Nanotechnology: It is employed to create palladium nanoparticles for applications in drug
delivery systems and as imaging agents.[5]

Experimental Protocol: Synthesis of Palladium(ll)
Hydroxide

A common and direct method for synthesizing Pd(OH):z is through precipitation from a soluble

palladium(ll) salt using a hydroxide source.[1][10] The following protocol details this approach.

Objective: To synthesize palladium(ll) hydroxide via precipitation.

Materials:

Palladium(ll) chloride (PdCI2)
Hydrochloric acid (HCI), concentrated
Sodium hydroxide (NaOH) solution, 1.0 M

Deionized water
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Procedure:

» Dissolution: Dissolve the palladium(ll) chloride salt in a minimal amount of concentrated
hydrochloric acid to form a solution of tetrachloropalladate(ll) (H2PdCla).

o Neutralization & Precipitation: Slowly add the 1.0 M sodium hydroxide solution to the
palladium chloride solution under constant stirring. Continue addition until the solution is
neutralized, which will result in the formation of a dark brown or black precipitate of
palladium(ll) hydroxide.[10]

o Washing: Filter the precipitate from the solution. Wash the collected solid repeatedly with

deionized water.

o Purity Check: Continue washing until a test of the filtrate with silver nitrate (AgNOs) shows no
formation of a white precipitate (AgCl), confirming the absence of chloride ions.[10]

Drying: Dry the purified palladium(ll) hydroxide precipitate under vacuum or in a desiccator.

The workflow for this synthesis is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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